Cas no 2418730-96-6 ((9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate
• CAS No: 2418730-96-6
• MF: C₂₈H₂₉IN₂O₄
• MW: 584.445339918137
• CID: 5678875
• PubChem ID: 165768857
• Update Time: 2025-06-30

(9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629985
• 2418730-96-6
• (9H-fluoren-9-yl)methyl N-[(5-{[(tert-butoxy)carbonyl]amino}-3-iodo-2-methylphenyl)methyl]carbamate
• (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate

• Inchi： 1S/C28H29IN2O4/c1-17-18(13-19(14-25(17)29)31-27(33)35-28(2,3)4)15-30-26(32)34-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-14,24H,15-16H2,1-4H3,(H,30,32)(H,31,33)
• InChI Key： OTHFEWXMAQBZGW-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 584.11721g/mol
• Monoisotopic Mass: 584.11721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 76.7Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate

Compound Introduction: (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate (CAS No. 2418730-96-6)

The compound (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate, identified by its CAS number 2418730-96-6, represents a significant advancement in the realm of pharmaceutical chemistry. This intricate molecular structure, characterized by its fluorene and carbamate moieties, has garnered attention for its potential applications in medicinal chemistry and drug development.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The presence of a fluorene core in this compound not only imparts unique electronic and steric properties but also suggests potential benefits in terms of metabolic stability and bioavailability. Fluorene derivatives are widely recognized for their role in various biological processes, making them attractive candidates for further investigation.

The carbamate functional group, specifically the N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methyl moiety, adds another layer of complexity to the molecule. This part of the structure is particularly noteworthy due to its potential interaction with biological targets. The tert-butoxy carbonyl group is a common protective group in peptide synthesis and has been employed to enhance the stability of reactive intermediates. The iodine substituent at the 3-position of the phenyl ring introduces a point of reactivity that can be exploited in cross-coupling reactions, a fundamental tool in organic synthesis.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of fluorene and carbamate functionalities provides a versatile platform for designing molecules with tailored properties. Such compounds are often explored as intermediates in the synthesis of more sophisticated pharmacophores, which are essential for achieving high affinity and selectivity towards biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In particular, iodo-substituted aromatic compounds have been extensively studied for their utility in transition-metal-catalyzed cross-coupling reactions, which are pivotal in constructing complex organic molecules.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protective groups, such as the tert-butoxy carbonyl, is crucial to prevent unwanted side reactions. Additionally, the handling of iodine-containing intermediates necessitates precise control over reaction conditions to avoid decomposition or polymerization.

In terms of applications, this compound has shown promise in preliminary studies as a precursor for more complex molecules with potential therapeutic benefits. Its unique structure makes it an attractive candidate for further exploration in areas such as oncology and anti-inflammatory drug development. The ability to modify both the fluorene and carbamate moieties allows for extensive structural diversification, enabling researchers to fine-tune properties such as solubility, binding affinity, and metabolic stability.

The field of pharmaceutical chemistry is continually evolving, driven by advancements in synthetic methodologies and an increasing understanding of biological mechanisms. Compounds like (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate exemplify the innovative approaches being taken to develop next-generation therapeutics. By leveraging the unique properties of heterocyclic compounds, researchers are paving the way for more effective and targeted treatments.

As interest in fluorinated aromatic compounds grows, so does the need for efficient synthetic routes to these valuable building blocks. The development of novel methodologies that facilitate the introduction and manipulation of fluorine atoms remains a key focus in organic synthesis. This compound serves as a testament to the progress being made in this area, offering a versatile platform for further chemical exploration.

In conclusion, (9H-fluoren-9-yl)methyl N-(5-{(tert-butoxy)carbonylamino}-3-iodo-2-methylphenyl)methylcarbamate (CAS No. 2418730-96-6) represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure and versatile functionalities make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological processes continues to expand, compounds like this will play an increasingly important role in shaping the future of medicine.